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Compound of Interest

Compound Name: Fluorescein-dUTP

Cat. No.: B14796790

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Fluorescein-dUTP, a crucial reagent in

molecular biology and microscopy. It details its spectral properties, experimental applications,

and the underlying methodologies, offering a valuable resource for researchers in cellular

analysis and drug development.

Core Spectral Properties of Fluorescein-12-dUTP
Fluorescein-12-dUTP is a modified deoxyuridine triphosphate analog that is readily

incorporated into DNA by various polymerases. Its attached fluorescein molecule allows for the

non-radioactive labeling and subsequent visualization of DNA. The following table summarizes

its key spectral characteristics, which are fundamental for designing and executing

fluorescence microscopy experiments.
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Spectral Property Value Conditions

Excitation Maximum (λex) 492 - 498 nm[1][2][3] pH 7.5 - 9.0[1][4]

Emission Maximum (λem) 517 - 521 nm[1][5][6][7] pH 7.5 - 9.0[1][4]

Molar Extinction Coefficient (ε) 70,000 - 83,000 M⁻¹cm⁻¹[1][4] pH 7.5 - 9.0[1][4]

Quantum Yield (Φ) 0.79 - 0.95[2][8] N/A

Key Experimental Applications and Protocols
Fluorescein-dUTP is a versatile tool employed in a variety of molecular biology techniques for

the fluorescent labeling of DNA. Its applications are pivotal in studying apoptosis, gene

expression, and chromosome structure.

Terminal deoxynucleotidyl transferase dUTP Nick End
Labeling (TUNEL) Assay
The TUNEL assay is a widely used method for detecting DNA fragmentation, a hallmark of

apoptosis.[9] The enzyme terminal deoxynucleotidyl transferase (TdT) catalyzes the addition of

fluorescein-labeled dUTPs to the 3'-hydroxyl ends of DNA breaks.[9][10][11] This direct labeling

method allows for the identification and quantification of apoptotic cells in tissue sections and

cell cultures via fluorescence microscopy or flow cytometry.[10][12]
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Caption: Workflow of the TUNEL assay for apoptosis detection.

This protocol is a generalized procedure and may require optimization for specific cell types

and experimental conditions.

Cell Fixation and Permeabilization:

Wash cells grown on coverslips once with Phosphate-Buffered Saline (PBS).

Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[11]
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Wash the cells twice with PBS.

Permeabilize the cells with 0.25% Triton X-100 in PBS for 20 minutes at room temperature

to allow entry of the labeling reagents.[11]

Wash the cells twice with deionized water.

TdT Labeling Reaction:

Prepare a reaction buffer containing TdT and Fluorescein-dUTP according to the

manufacturer's instructions.

Equilibrate the cells by incubating with the reaction buffer (without the enzyme and labeled

nucleotide) for 10 minutes.

Remove the equilibration buffer and add the complete TdT reaction cocktail to the cells.

Incubate for 60 minutes at 37°C in a humidified chamber to allow the enzymatic

incorporation of Fluorescein-dUTP.[10][11]

Stopping the Reaction and Washing:

Stop the reaction by washing the cells twice with 3% Bovine Serum Albumin (BSA) in PBS

for 2 minutes each.[10] This helps to reduce non-specific binding.

Optional: DNA Counterstaining:

For nuclear localization, cells can be counterstained with a DNA-specific dye like DAPI or

Hoechst 33342.

Incubate with a 1X Hoechst 33342 solution for 15 minutes at room temperature, protected

from light.[10]

Wash each coverslip twice with PBS.[10]

Mounting and Visualization:

Mount the coverslips onto microscope slides using an appropriate mounting medium.
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Visualize the fluorescent signal using a fluorescence microscope equipped with a filter set

suitable for fluorescein (excitation ~495 nm, emission ~520 nm).

Nick Translation
Nick translation is a technique used to label DNA probes for applications such as fluorescence

in situ hybridization (FISH) and microarrays.[1][5] The method relies on the coordinated action

of DNase I and DNA Polymerase I. DNase I introduces single-strand breaks ("nicks") in the

DNA backbone, creating free 3'-hydroxyl ends. DNA Polymerase I then binds to these nicks,

and its 5'→3' exonuclease activity removes existing nucleotides, while its 5'→3' polymerase

activity simultaneously incorporates new nucleotides, including Fluorescein-dUTP, from the

reaction mixture.[13]

DNA Template Preparation
(e.g., linearized plasmid, PCR product)

Nick Translation Reaction
(Incubation with DNase I, DNA Pol I,

and Fluorescein-dUTP)

Reaction Termination
(e.g., addition of EDTA and heat inactivation)

Probe Purification
(Removal of unincorporated nucleotides)

Labeled Probe Ready for Hybridization
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Caption: Workflow for DNA probe labeling by Nick Translation.

This is a standard protocol and may need adjustments based on the specific DNA template and

downstream application.

Reaction Setup:

In a sterile microcentrifuge tube, combine the following on ice:

DNA template (e.g., 1 µg of linearized plasmid or purified PCR product)

10x Nick Translation Buffer

A dNTP mix containing dATP, dCTP, dGTP, a reduced concentration of dTTP, and

Fluorescein-dUTP. A recommended ratio is 30-50% Fluorescein-12-dUTP to 70-50%

dTTP.[1][14]

A solution containing DNase I and DNA Polymerase I.

Nuclease-free water to the final reaction volume.

Incubation:

Mix the components gently and centrifuge briefly to collect the contents at the bottom of

the tube.

Incubate the reaction at 15°C for 90 minutes.[13][15] The incubation time can be adjusted

to control the size of the labeled fragments, which should typically range from 200 to 500

base pairs.[13]

Monitoring Probe Size (Optional):

To check the size of the labeled DNA fragments, a small aliquot of the reaction can be run

on an agarose gel.[13]

Reaction Termination:
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Stop the reaction by adding 0.5 M EDTA to a final concentration of 10 mM and then

heating the mixture to 65°C for 10 minutes to inactivate the enzymes.[13]

Probe Purification:

It is often necessary to remove unincorporated Fluorescein-dUTP from the labeled probe.

This can be achieved by ethanol precipitation or by using spin columns designed for DNA

purification.[13]

Storage:

The purified, fluorescein-labeled DNA probe can be stored at -20°C, protected from light,

until needed for hybridization experiments.[1]

Polymerase Chain Reaction (PCR)
Fluorescein-dUTP can be incorporated into DNA during PCR to generate fluorescently labeled

amplicons.[1][14] This is achieved by substituting a portion of the dTTP in the PCR master mix

with Fluorescein-dUTP.[14] The resulting labeled PCR products can be used as probes in

various hybridization techniques or for direct detection. In some applications, fluorescein is

added to the PCR mix to provide a baseline fluorescence signal for droplet identification in

digital PCR systems.[16]

Conclusion
Fluorescein-dUTP remains an indispensable tool for researchers in the life sciences. Its robust

spectral properties and adaptability to various enzymatic labeling techniques make it a

cornerstone for the fluorescent detection of DNA in a multitude of microscopy-based

applications. The detailed protocols and workflows provided in this guide offer a solid

foundation for the successful implementation of Fluorescein-dUTP in your research

endeavors. For optimal results, it is always recommended to protect the dye-labeled dUTP from

light and to perform experimental procedures in low-light conditions.[1][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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